Cas no 877127-14-5 (2-[(1-Cyano-1,2-dimethylpropyl)amino]-2-oxoethyl 4,5-dibromo-2-thiophenecarboxylate)

• Product Name: 2-[(1-Cyano-1,2-dimethylpropyl)amino]-2-oxoethyl 4,5-dibromo-2-thiophenecarboxylate
• CAS No: 877127-14-5
• MF: C₁₃H₁₄Br₂N₂O₃S
• MW: 438.134860515594
• CID: 5454405
• PubChem ID: 16276968
• Update Time: 2023-08-27

2-[(1-Cyano-1,2-dimethylpropyl)amino]-2-oxoethyl 4,5-dibromo-2-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS001208541
• Z25113591
• AKOS016859444
• [(1-CYANO-1,2-DIMETHYLPROPYL)CARBAMOYL]METHYL 4,5-DIBROMOTHIOPHENE-2-CARBOXYLATE
• [2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl] 4,5-dibromothiophene-2-carboxylate
• 877127-14-5
• EN300-26687012
• 2-[(1-Cyano-1,2-dimethylpropyl)amino]-2-oxoethyl 4,5-dibromo-2-thiophenecarboxylate

• Inchi： 1S/C13H14Br2N2O3S/c1-7(2)13(3,6-16)17-10(18)5-20-12(19)9-4-8(14)11(15)21-9/h4,7H,5H2,1-3H3,(H,17,18)
• InChI Key： JOZIVLCYOUDXIC-UHFFFAOYSA-N
• SMILES： C1(C(OCC(NC(C#N)(C)C(C)C)=O)=O)SC(Br)=C(Br)C=1

Computed Properties

• Exact Mass: 437.90714g/mol
• Monoisotopic Mass: 435.90919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.656±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 580.6±50.0 °C(Predicted)
• pka: 10.55±0.46(Predicted)